![molecular formula C12H12F3N3O2S B6231154 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid CAS No. 2072482-88-1](/img/no-structure.png)
3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
Overview
Description
The compound “3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid” is a type of triazole derivative . Triazole compounds are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
Triazole derivatives, including the compound , can be synthesized using various techniques . For instance, some novel triazolo[4,3-a]pyrazine derivatives have been synthesized in appreciable yields through two different approaches and characterized using various techniques, such as melting point, 1H and 13C NMR spectroscopy, MS, and elemental analysis .Molecular Structure Analysis
The molecular structure of triazole derivatives can be characterized using various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis .Chemical Reactions Analysis
Triazole derivatives, including the compound , can participate in various chemical reactions . For instance, a convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs the readily available trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate (TFBen) as starting materials .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be found in databases like ChemicalBook .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid' involves the reaction of 2-amino-5-(trifluoromethyl)pyridine with 2-bromo-1-(propan-2-ylsulfanyl)ethane followed by cyclization with sodium azide and subsequent hydrolysis to obtain the final product.", "Starting Materials": [ "2-amino-5-(trifluoromethyl)pyridine", "2-bromo-1-(propan-2-ylsulfanyl)ethane", "Sodium azide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-amino-5-(trifluoromethyl)pyridine is reacted with 2-bromo-1-(propan-2-ylsulfanyl)ethane in ethanol at reflux temperature to obtain 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)pyridine.", "Step 2: The obtained product from step 1 is then reacted with sodium azide in ethanol at reflux temperature to obtain 3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine.", "Step 3: The product from step 2 is then hydrolyzed with hydrochloric acid to obtain the corresponding acid.", "Step 4: The acid obtained from step 3 is then neutralized with sodium hydroxide to obtain the final product '3-[(propan-2-ylsulfanyl)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid'." ] } | |
CAS No. |
2072482-88-1 |
Molecular Formula |
C12H12F3N3O2S |
Molecular Weight |
319.30 g/mol |
IUPAC Name |
3-(propan-2-ylsulfanylmethyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid |
InChI |
InChI=1S/C12H12F3N3O2S/c1-6(2)21-5-9-16-17-10-7(11(19)20)3-4-8(18(9)10)12(13,14)15/h3-4,6H,5H2,1-2H3,(H,19,20) |
InChI Key |
JTQBHHHPMQFROS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)SCC1=NN=C2N1C(=CC=C2C(=O)O)C(F)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
